Cas no 1429510-78-0 (2-Pyridinamine, 3-bromo-5-fluoro-4-methyl-)

• Product Name: 2-Pyridinamine, 3-bromo-5-fluoro-4-methyl-
• CAS No: 1429510-78-0
• MF: C₆H₆BrFN₂
• MW: 205.027643680573
• MDL: MFCD28361751
• CID: 4782514
• Update Time: 2025-06-07

2-Pyridinamine, 3-bromo-5-fluoro-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-fluoro-4-methylpyridyl-2-amine
• 2-Pyridinamine, 3-bromo-5-fluoro-4-methyl-
• 3-bromo-5-fluoro-4-methylpyridin-2-amine

• MDL： MFCD28361751
• Inchi： 1S/C6H6BrFN2/c1-3-4(8)2-10-6(9)5(3)7/h2H,1H3,(H2,9,10)
• InChI Key： CXRQWJNBNSOKAO-UHFFFAOYSA-N
• SMILES： BrC1C(N)=NC=C(C=1C)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 122
• XLogP3: 1.7
• Topological Polar Surface Area: 38.9

Additional information on 2-Pyridinamine, 3-bromo-5-fluoro-4-methyl-

Research Briefing on 2-Pyridinamine, 3-bromo-5-fluoro-4-methyl- (CAS: 1429510-78-0) in Chemical Biology and Pharmaceutical Applications

The compound 2-Pyridinamine, 3-bromo-5-fluoro-4-methyl- (CAS: 1429510-78-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies highlight the role of 2-Pyridinamine, 3-bromo-5-fluoro-4-methyl- as a versatile intermediate in the synthesis of heterocyclic compounds, particularly in the development of kinase inhibitors. Its bromo and fluoro substituents make it a valuable scaffold for further functionalization, enabling the creation of targeted molecules with enhanced binding affinity and selectivity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in modulating specific protein-protein interactions involved in cancer pathways.

In terms of synthetic methodologies, advancements have been made in optimizing the yield and purity of 1429510-78-0. A novel catalytic approach using palladium-based catalysts has been reported to improve the efficiency of its production, reducing byproducts and environmental impact. This development is particularly relevant for scaling up production in pharmaceutical manufacturing.

Pharmacological evaluations of derivatives based on 2-Pyridinamine, 3-bromo-5-fluoro-4-methyl- have shown promising results in preclinical models. For instance, a derivative targeting the JAK-STAT pathway exhibited potent anti-inflammatory activity in murine models, suggesting potential applications in autoimmune diseases. Further toxicological studies are underway to assess its safety profile.

In conclusion, 2-Pyridinamine, 3-bromo-5-fluoro-4-methyl- represents a promising scaffold in medicinal chemistry, with ongoing research exploring its full therapeutic potential. Future directions include structural optimization to improve pharmacokinetic properties and expanded biological testing across various disease models. This compound exemplifies the intersection of chemical innovation and biological application in modern drug discovery.